Cas no 1261978-45-3 (5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid
• CAS No: 1261978-45-3
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321420
• CID: 2767232
• PubChem ID: 53227292
• Update Time: 2025-11-06

5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(3,5-DIMETHOXYPHENYL)BENZOIC ACID
• 5-Chloro-3',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321420
• 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid, 95%
• 1261978-45-3
• DTXSID50690879
• 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid

• MDL： MFCD18321420
• Inchi： 1S/C15H13ClO4/c1-19-13-6-10(7-14(8-13)20-2)9-3-11(15(17)18)5-12(16)4-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： KNYOFBZXAOMFTR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid

5-Chloro-3-(3,5-dimethoxyphenyl)benzoic Acid: A Comprehensive Overview

5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid, also known by its CAS number 1261978-45-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chloro group at the 5-position and a 3,5-dimethoxyphenyl group at the 3-position. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated the use of microwave-assisted synthesis to streamline the production process. This approach not only reduces reaction time but also minimizes the generation of by-products, aligning with the principles of green chemistry.

The chemical structure of this compound plays a pivotal role in its biological activity. The methoxy groups on the phenyl ring are known to exert an electron-donating effect, which can influence the compound's interaction with biological targets. Recent research has highlighted its potential as a lead compound in drug discovery. In particular, studies conducted at the University of California have shown that this compound exhibits promising anti-inflammatory properties. The results suggest that it could be developed into a novel therapeutic agent for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid has also found utility in materials science. Its ability to form stable metal complexes has been explored for applications in catalysis and sensing technologies. A team of researchers from MIT reported in 2022 that this compound can serve as a ligand for palladium catalysts, enhancing their efficiency in cross-coupling reactions—a critical process in organic synthesis.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid becomes essential. A study published in Environmental Science & Technology revealed that under aerobic conditions, this compound undergoes rapid biodegradation, reducing its potential risk to aquatic ecosystems.

In conclusion, 5-Chloro-3-(3,5-dimethoxyphenyl)benzoic acid, with its CAS number 1261978-45-3, represents a versatile molecule with diverse applications across multiple disciplines. From drug discovery to materials science and environmental studies, ongoing research continues to uncover new potentials for this compound. As scientific advancements progress, it is anticipated that this molecule will play an even more significant role in shaping future innovations.